Cas no 156281-20-8 (Exiguaflavanone J)

• Product Name: Exiguaflavanone J
• CAS No: 156281-20-8
• MF: C₃₀H₃₆O₇
• MW: 508.603778534354
• CID: 198169
• Update Time: 2024-03-01

Exiguaflavanone J Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-2-(2,4,6-trihydroxyphenyl)-,(2S)-
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexen-1-yl]-
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-[(2R)-5-methyl-2-(1-methylethenyl)-4-hexenyl]-2-(2,4,6-trihydroxyphenyl)-,(2S)- (9CI)
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-[5-methyl-2-(1-methylethenyl)-4-hexenyl]-2-(2,4,6-trihydroxyphenyl)-,[S-(R*,S*)]-
• Exiguaflavanone J

• Inchi： 1S/C30H36O7/c1-15(2)7-9-18(17(5)6)11-21-28(35)20(10-8-16(3)4)29(36)27-24(34)14-25(37-30(21)27)26-22(32)12-19(31)13-23(26)33/h7-8,12-13,18,25,31-33,35-36H,5,9-11,14H2,1-4,6H3/t18-,25+/m1/s1
• InChI Key： FKVFNTSBPLZWEG-CJAUYULYSA-N
• SMILES： [C@H]1(C2=C(O)C=C(O)C=C2O)OC2=C(C[C@H](C(C)=C)C/C=C(/C)\C)C(O)=C(C/C=C(\C)/C)C(O)=C2C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• XLogP3: 5.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans